Cas no 2138075-71-3 (2-(dimethyl-4H-1,2,4-triazol-3-yl)-2-methylpropanal)
2-(dimethyl-4H-1,2,4-triazol-3-yl)-2-methylpropanal Chemical and Physical Properties
Names and Identifiers
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- 2-(dimethyl-4H-1,2,4-triazol-3-yl)-2-methylpropanal
- EN300-1141679
- 2138075-71-3
-
- Inchi: 1S/C8H13N3O/c1-6-9-10-7(11(6)4)8(2,3)5-12/h5H,1-4H3
- InChI Key: MSQGGNBXPUXJLH-UHFFFAOYSA-N
- SMILES: O=CC(C)(C)C1=NN=C(C)N1C
Computed Properties
- Exact Mass: 167.105862047g/mol
- Monoisotopic Mass: 167.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 47.8Ų
2-(dimethyl-4H-1,2,4-triazol-3-yl)-2-methylpropanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1141679-1.0g |
2-(dimethyl-4H-1,2,4-triazol-3-yl)-2-methylpropanal |
2138075-71-3 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1141679-0.05g |
2-(dimethyl-4H-1,2,4-triazol-3-yl)-2-methylpropanal |
2138075-71-3 | 95% | 0.05g |
$1261.0 | 2023-10-26 | |
| Enamine | EN300-1141679-0.1g |
2-(dimethyl-4H-1,2,4-triazol-3-yl)-2-methylpropanal |
2138075-71-3 | 95% | 0.1g |
$1320.0 | 2023-10-26 | |
| Enamine | EN300-1141679-0.25g |
2-(dimethyl-4H-1,2,4-triazol-3-yl)-2-methylpropanal |
2138075-71-3 | 95% | 0.25g |
$1381.0 | 2023-10-26 | |
| Enamine | EN300-1141679-0.5g |
2-(dimethyl-4H-1,2,4-triazol-3-yl)-2-methylpropanal |
2138075-71-3 | 95% | 0.5g |
$1440.0 | 2023-10-26 | |
| Enamine | EN300-1141679-1g |
2-(dimethyl-4H-1,2,4-triazol-3-yl)-2-methylpropanal |
2138075-71-3 | 95% | 1g |
$1500.0 | 2023-10-26 | |
| Enamine | EN300-1141679-2.5g |
2-(dimethyl-4H-1,2,4-triazol-3-yl)-2-methylpropanal |
2138075-71-3 | 95% | 2.5g |
$2940.0 | 2023-10-26 | |
| Enamine | EN300-1141679-5g |
2-(dimethyl-4H-1,2,4-triazol-3-yl)-2-methylpropanal |
2138075-71-3 | 95% | 5g |
$4349.0 | 2023-10-26 | |
| Enamine | EN300-1141679-10g |
2-(dimethyl-4H-1,2,4-triazol-3-yl)-2-methylpropanal |
2138075-71-3 | 95% | 10g |
$6450.0 | 2023-10-26 |
2-(dimethyl-4H-1,2,4-triazol-3-yl)-2-methylpropanal Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
Additional information on 2-(dimethyl-4H-1,2,4-triazol-3-yl)-2-methylpropanal
Professional Introduction to Compound with CAS No. 2138075-71-3 and Product Name: 2-(dimethyl-4H-1,2,4-triazol-3-yl)-2-methylpropanal
The compound with the CAS number 2138075-71-3 and the product name 2-(dimethyl-4H-1,2,4-triazol-3-yl)-2-methylpropanal represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic aldehydes that have garnered considerable attention due to their unique structural properties and potential biological activities. The presence of a dimethyl-4H-1,2,4-triazole moiety in its molecular structure suggests a high degree of versatility, which has been leveraged in various research endeavors.
In recent years, the pharmaceutical industry has witnessed a surge in the development of novel therapeutic agents derived from triazole derivatives. These compounds are particularly valued for their ability to interact with biological targets in a manner that is both selective and potent. The dimethyl-4H-1,2,4-triazole component of this molecule is known for its stability and reactivity, making it an ideal scaffold for further chemical modifications. This has opened up numerous possibilities for designing molecules with enhanced pharmacological profiles.
The aldehyde functional group at the 2-position of the molecule (2-methylpropanal) provides an additional layer of complexity, enabling diverse chemical transformations such as condensation reactions with amines or nucleophiles. Such reactions are pivotal in the synthesis of more complex molecules, including peptidomimetics and other bioactive entities. The combination of these structural features makes 2-(dimethyl-4H-1,2,4-triazol-3-yl)-2-methylpropanal a valuable intermediate in the synthesis of potential drug candidates.
Recent studies have highlighted the importance of triazole derivatives in medicinal chemistry. For instance, compounds containing the dimethyl-4H-1,2,4-triazole ring have been shown to exhibit antimicrobial and anti-inflammatory properties. These findings have spurred further investigation into the biological activity of related compounds. The specific arrangement of atoms in 2-(dimethyl-4H-1,2,4-triazol-3-yl)-2-methylpropanal may contribute to its unique interaction with biological targets, making it a promising candidate for therapeutic applications.
The synthesis of this compound involves multiple steps that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity. Techniques such as transition metal-catalyzed coupling reactions and organometallic chemistry have played a crucial role in constructing the desired molecular framework. These synthetic strategies not only enhance efficiency but also allow for the introduction of functional groups that can be further modified to tailor biological activity.
One of the most compelling aspects of 2-(dimethyl-4H-1,2,4-triazol-3-yl)-2-methylpropanal is its potential as a building block for more complex molecules. Researchers have utilized this compound to develop novel scaffolds that exhibit improved pharmacokinetic properties. For example, derivatives of this molecule have been investigated for their ability to modulate enzyme activity and receptor binding affinity. Such studies underscore the importance of structural diversity in drug discovery.
The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been employed to predict how 2-(dimethyl-4H-1,2,4-triazol-3-yl)-2-methylpropanal interacts with biological targets at the molecular level. These simulations provide valuable insights into binding affinities and mechanism-of-action, guiding experimental design and optimization efforts. The integration of computational methods with traditional experimental approaches has significantly accelerated the drug discovery process.
In conclusion,2-(dimethyl-4H-1,2,4-triazol-3-yl)-2-methylpropanal represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for researchers exploring new therapeutic agents. The advancements in synthetic methodologies and computational chemistry continue to enhance our ability to develop innovative drugs based on this compound and its derivatives.
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